Cas no 2679930-58-4 ((3R)-2-acetyl-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: (3R)-2-acetyl-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 2679930-58-4
• MF: C₁₂H₁₂BrNO₃
• MW: 298.13258266449
• CID: 5630880
• PubChem ID: 165923449
• Update Time: 2025-10-30

(3R)-2-acetyl-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28289838
• (3R)-2-acetyl-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 2679930-58-4

• Inchi： 1S/C12H12BrNO3/c1-7(15)14-6-9-4-10(13)3-2-8(9)5-11(14)12(16)17/h2-4,11H,5-6H2,1H3,(H,16,17)/t11-/m1/s1
• InChI Key： DTRQPNWHNGRBCS-LLVKDONJSA-N
• SMILES： BrC1C=CC2=C(C=1)CN(C(C)=O)[C@@H](C(=O)O)C2

Computed Properties

• Exact Mass: 297.00006g/mol
• Monoisotopic Mass: 297.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.6Ų

Additional information on (3R)-2-acetyl-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

(3R)-2-Acetyl-7-Bromo-1,2,3,4-Tetrahydroisoquinoline-3-Carboxylic Acid: A Comprehensive Overview

(3R)-2-Acetyl-7-Bromo-1,2,3,4-Tetrahydroisoquinoline-3-Carboxylic Acid, also known by its CAS registry number CAS No. 2679930-58-4, is a highly specialized organic compound with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and structural versatility. The molecule's unique combination of functional groups—namely the acetyl group, bromine substituent, and carboxylic acid—renders it a valuable substrate for both academic research and industrial applications.

The synthesis of (3R)-2-Acetyl-7-Bromo-1,2,3,4-Tetrahydroisoquinoline-3-Carboxylic Acid typically involves multi-step organic reactions that demand precise control over stereochemistry and regioselectivity. Recent advancements in asymmetric catalysis have enabled researchers to achieve high enantiomeric excess in the preparation of this compound. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of a chiral catalyst to facilitate the formation of the (R)-configured carboxylic acid group with exceptional efficiency. This development underscores the importance of stereochemistry in determining the compound's biological activity and its potential therapeutic applications.

The structural features of this compound make it an attractive candidate for exploring its pharmacological properties. The presence of a bromine atom at the 7-position introduces electronic effects that can influence the molecule's interaction with biological targets. Additionally, the acetyl group at position 2 contributes to the compound's lipophilicity, enhancing its ability to cross cellular membranes. Recent studies have focused on evaluating its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. For example, research conducted at the University of California revealed that this compound exhibits potent inhibitory activity against cyclooxygenase (COX)-2 without significantly affecting COX-1, making it a promising lead for developing selective anti-inflammatory drugs.

Beyond its pharmacological applications, (3R)-2-Acetyl-7-Bromo-1,2,3,4-Tetrahydroisoquinoline-3-Carboxylic Acid has also garnered interest in materials science. Its rigid tetrahydroisoquinoline framework provides a platform for exploring supramolecular chemistry and self-assembling systems. A team at MIT recently utilized this compound as a building block for constructing nanoscale architectures with potential applications in drug delivery systems and sensors. The compound's ability to form hydrogen bonds and π–π interactions makes it particularly suitable for such purposes.

In terms of industrial applications, the synthesis and characterization of this compound have been optimized to meet the demands of large-scale production. Green chemistry principles have been integrated into its manufacturing process to minimize environmental impact. For instance, solvent-free reaction conditions and catalytic methodologies have been employed to enhance yield while reducing waste generation. These advancements highlight the growing emphasis on sustainable practices in chemical synthesis.

Looking ahead, ongoing research is focused on expanding the functionalization possibilities of this compound. Researchers are exploring methods to introduce additional substituents or modify existing ones to tailor its properties for specific applications. For example, efforts are underway to develop analogs with enhanced bioavailability or improved stability under physiological conditions. These developments are expected to further solidify the role of (3R)-2-Acetyl-7-Bromo-1,2,3,4-Tetrahydroisoquinoline-3-Carboxylic Acid as a versatile building block in drug discovery and materials science.

In conclusion, (3R)-2-Acetyl-7-Bromo-1,2,3,4-Tetrahydroisoquinoline-3-Carboxylic Acid stands as a testament to the ingenuity of modern organic chemistry and its ability to create molecules with multifaceted utility. Its unique structure and tunable properties continue to inspire innovative research across various disciplines. As scientific understanding deepens and technological advancements unfold, this compound is poised to play an increasingly significant role in advancing both therapeutic development and materials innovation.